Oxidation of amine α-carbon to amide: a review on direct methods to access the amide functionality
Organic Chemistry Frontiers Pub Date: 2019-05-17 DOI: 10.1039/C9QO00387H
Abstract
A number of methods have been adopted for the synthesis of amides; among these methods, the oxidation of an amine to an amide is growing in interest as a means to prepare this imperative functional group. Amines possessing α-CH, α-CH2, and α-CH3 groups have been utilized in the oxidation reactions to give the corresponding amides. The amides in turn have been used in oxidation reactions to prepare imides. This review covers the literature relating to the construction of amide bonds from amines using transition metal-based oxidants and non-metal-based oxidants, and also the key area of the use of molecular oxygen as an oxidant in the presence of catalysts. The use of molecular oxygen in the metal-/non-metal-catalysed oxidation of amines has led to the development of a powerful methodology for amide bond formation.
Recommended Literature
- [1] An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†
- [2] An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†
- [3] An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†
- [4] An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†
- [5] An anti-leakage liquid metal thermal interface material
- [6] An automatic determination of thoria in thoria-urania mixtures
- [7] An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†
- [8] An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡
- [9] Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers
- [10] Aluminium salabza complexes for fixation of CO2 to organic carbonates†
Journal Name：Organic Chemistry Frontiers
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)